Cas no 85851-82-7 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester)

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester structure
85851-82-7 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
CAS No:85851-82-7
MF:C30H50O4
MW:474.715610027313
CID:725562
PubChem ID:3020990
Update Time:2024-03-01

1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
    • bis(2-ethylnonyl) benzene-1,2-dicarboxylate
    • bis(2-ethylnonyl) phthalate
    • Bis(2-ethylnonyl)phthalat
    • 1,2-Benzenedicarboxylic acid bis(2-ethylnonyl) ester
    • Phthalic acid bis(2-ethylnonyl) ester
    • Einecs 288-641-4
    • Inchi: 1S/C30H50O4/c1-5-9-11-13-15-19-25(7-3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(8-4)20-16-14-12-10-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
    • InChI Key: LVFZGCKUCOADQM-UHFFFAOYSA-N
    • SMILES: C(OCC(CC)CCCCCCC)(=O)C1=CC=CC=C1C(OCC(CC)CCCCCCC)=O

Computed Properties

  • Exact Mass: 474.371
  • Monoisotopic Mass: 474.371
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 22
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 10.7

Experimental Properties

  • Density: 0.956
  • Boiling Point: 445.4°C at 760 mmHg
  • Flash Point: 238.7°C
  • Refractive Index: 1.485
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd